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Get Quote

Isoschaftoside Storage Specifications

The table below summarizes the key physicochemical properties and recommended storage conditions for

Isoschaftoside to ensure its stability during research use.

Property Specification
Reference /
Note

CAS Number 52012-29-0 [1] [2] [3]

Molecular Formula C₂₆H₂₈O₁₄ [1] [2] [3]

Molecular Weight 564.5 g/mol [1] [2]

Appearance Light yellow to yellow or orange solid powder [1] [2]

Form Solid powder [1] [2]

Short-Term
Storage

Room temperature (a few days, stable during shipping) [1]

Long-Term
Storage

Desiccate at -20°C; protect from light [1] [2]
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Property Specification
Reference /
Note

Solubility Soluble in DMSO, ethanol, methanol; sparingly soluble in

water

[1] [2] [3]

Experimental Protocol: Assessing Isoschaftoside
Stability

For researchers needing to validate the stability of Isoschaftoside in their specific formulations or under

various conditions, the following High-Performance Liquid Chromatography (HPLC) method can be

employed. This protocol is adapted from a study that successfully used it to quantify Isoschaftoside and

other phenolic compounds [4].

1. Sample Preparation

Solid-Phase Extraction (SPE) Clean-up: To purify plant or complex extracts, use a C18 SPE
cartridge. Activate the cartridge with methanol followed by Milli-Q water. Load the sample solution and

elute with 45 mL of Milli-Q water, followed by 45 mL of 20% methanol to remove impurities. Finally,
elute the target compounds, including Isoschaftoside, with 60 mL of 60% methanol. Concentrate this

final eluate to dryness for analysis [4].
Standard Solutions: Prepare stock and working solutions of high-purity Isoschaftoside (≥98%) in

methanol. Store at 4°C [4].

2. Instrumentation and Chromatographic Conditions

HPLC System: Agilent 1260 series or equivalent, equipped with a Diode Array Detector (DAD) [4].
Column: Zorbax Eclipse XDB-C18 (150 mm × 4.6 mm, 5 μm) or similar [4].

Column Temperature: 35°C [4].
Mobile Phase: Acetonitrile (A) and Milli-Q water (B) [4].

Gradient Program: [4]
0–6 min: 14.7–16.2% A

6–25 min: 16.2–60% A
25–27 min: 60–100% A

27–30 min: 100% A
30–32 min: 100–14.7% A

32–35 min: 14.7% A (re-equilibration)
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Flow Rate: 1.0 mL/min [4].

Injection Volume: 10.0 μL [4].
Detection Wavelength: 220 nm [4].

3. Method Validation The established method has demonstrated excellent performance [4]:

Linearity: All calibration curves showed correlation coefficients (R²) > 0.999.
Precision: Relative Standard Deviation (RSD) for precision was < 2%.

Accuracy: Recovery rates were between 90.65% and 99.17%.

This workflow visualizes the key steps for preparing and analyzing Isoschaftoside samples to assess

stability:
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Sample Prep & Clean-up

Chromatographic Conditions

Start Sample Preparation

1. Activate C18 SPE cartridge
(Methanol → Milli-Q Water)

SPE Cartridge Clean-up

Column: Zorbax Eclipse XDB-C18

2. Load sample solution

3. Elute impurities
(20% Methanol)

4. Elute target compounds
(60% Methanol)

5. Concentrate eluate to dryness

Gradient: Acetonitrile/Water
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HPLC-DAD Analysis

Data Analysis & Stability Assessment

Detection: 220 nm

Flow Rate: 1.0 mL/min

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the best practice for preparing and storing stock solutions of Isoschaftoside?

For a higher concentration stock solution (e.g., 100 mg/mL), DMSO is a suitable solvent [1].
It is recommended to prepare stock solutions fresh on the day of use.

If necessary, stock solutions can be stored below -20°C for several months. Always seal the vial
tightly. Before use, allow the vial to warm to room temperature for at least an hour before opening to

prevent condensation and water absorption, which could degrade the compound [2].

Q2: I suspect my Isoschaftoside has degraded. How can I troubleshoot this?

Visual Inspection: Check for any obvious changes in color or physical state. A significant darkening

might indicate degradation.
Solubility Test: If the compound no longer dissolves properly in a solvent it was previously soluble in

(e.g., DMSO or methanol), degradation or contamination should be suspected.
HPLC Analysis: This is the most definitive method. Inject a sample of your suspect material and

compare the chromatogram to a fresh standard. The appearance of new peaks (degradation
products) or a significant reduction in the main Isoschaftoside peak area confirms degradation. Use

the method detailed in the Experimental Protocol section above [4].
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Q3: My experimental results with Isoschaftoside are inconsistent. What could be the cause?

Inconsistencies can often be traced to compound handling:

Storage Conditions: Verify that the powder has been stored continuously at -20°C in a desiccated
environment and protected from light. Repeated freeze-thaw cycles of stock solutions should be

avoided [1] [2].
Source & Purity: Ensure you are using Isoschaftoside from a reputable supplier and that its purity

is ≥98% as verified by a Certificate of Analysis [1] [3].
Solvent and Formulation: For biological experiments, ensure the concentration of solvent (e.g.,

DMSO) in the final working solution is low enough to not cause cytotoxicity (typically <0.1%). When
preparing in vivo formulations, follow the co-solvent sequences precisely, such as sequentially adding

DMSO, PEG300, Tween-80, and saline, to maintain solubility [1].

Q4: Are there any known stability concerns for Isoschaftoside in biological assays? Yes. Isoschaftoside

has demonstrated sensitivity to oxidative stress pathways and can influence mitochondrial function in

cellular models [5]. Its efficacy can also be linked to the regulation of the Keap1-Nrf2 antioxidant pathway

[6]. Therefore, the stability and activity of Isoschaftoside in a biological assay may be affected by the redox

state of the cellular environment. Controlling for this by using appropriate controls is crucial.

Troubleshooting Guide

The following diagram outlines a logical path to diagnose and resolve common issues encountered when

working with Isoschaftoside:
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Problem: Inconsistent Results
or Suspected Degradation

Check Storage Conditions

Verify Purity & Source

Compound is Stable

 Stored at -20°C
 Desiccated & Dark

Compound is Degraded

 Exposed to heat/
 moisture/light

Inspect Stock Solution

 Purity ≥98%
 Reputable Supplier

 Unknown source/
 low purity Confirm Solubility & Formulation

 Clear, no precipitate
 No repeated freeze-thaw

 Precipitate formed
 or discoloration

Perform HPLC Analysis  Correct solvent sequence
 Final [DMSO] is safe

 Single, sharp peak
 Matches reference standard

 Multiple peaks or
 reduced main peak

Discard batch.
Use fresh, properly stored material.

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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